I-BET787

• CAS: 2201082-98-4
• Molecular Formula: C16H20ClN3O2
• Molecular Weight: 321.80 g/mol
• InChI: InChI=1S/C16H20ClN3O2/c1-11-7-13(9-19(2)16(11)21)15-18-14(17)10-20(15)8-12-3-5-22-6-4-12/h7,9-10,12H,3-6,8H2,1-2H3
• InChIKey: UEHOXEWBUJAXSW-UHFFFAOYSA-N

BET inhibitors are not interchangeable due to divergent selectivity and pharmacokinetics. I-BET787 (GSK3535787) solves this as a characterized pan-BET inhibitor with dual oral/IV routes. - Selectivity: >500-fold across 26 bromodomains (only 2 exceptions); pIC50 6.9-7.1 (BD1), 5.1-6.2 (BD2) - Domain preference: ~16x BD1-over-BD2 (inverted vs JQ1) - Pharmacokinetics: Validated anti-inflammatory efficacy (KLH-TNP model, 5-15 mg/kg b.i.d. p.o.) - Ideal for BROMOscan reference, BD1/BD2 dissection studies, and SAR expansion (MW 321.8 Da)

I-BET787 (CAS 2201082-98-4): A Dual-Route Pan-BET Bromodomain Inhibitor for Preclinical Procurement

I-BET787 (GSK3535787) is a ligand- and lipophilic-efficient pan-BET bromodomain inhibitor targeting BRD2, BRD3, BRD4, and BRDT, developed through a focused structure- and property-based optimization campaign at GSK [1]. The compound exhibits pIC50 values of 6.9–7.1 against BET BD1 domains and 5.1–6.2 against BD2 domains, with a comprehensively characterized selectivity profile spanning 26 bromodomains . I-BET787 demonstrates anti-inflammatory efficacy in murine models following oral administration and is suitable for both oral and intravenous (IV) dosing, a dual-route capability that distinguishes it from other BET inhibitors [1].

Pan-BET bromodomain probe for epigenetic target engagement studies

Dual oral/IV administration supports route-flexible preclinical protocols

Comprehensively characterized selectivity fingerprint for off-target effect control

• [1] Hirst DJ, Bamborough P, Al-Mahdi N, et al. Structure- and Property-Based Optimization of Efficient Pan-Bromodomain and Extra Terminal Inhibitors to Identify Oral and Intravenous Candidate I-BET787. J Med Chem. 2024;67(12):10464-10489. doi:10.1021/acs.jmedchem.4c00959 View Source

Why I-BET787 Cannot Be Substituted by Generic BET Inhibitors in Preclinical Research Procurement

BET bromodomain inhibitors exhibit profound divergence in selectivity fingerprints, domain preferences, and pharmacokinetic suitability that preclude simple interchangeability. I-BET787 is distinguished from widely used analogs—including I-BET762 (GSK525762), JQ1, and OTX015 (Birabresib)—by three features: (i) dual oral and intravenous administration capability explicitly optimized during lead development, (ii) a published quantitative selectivity window of >500-fold across 26 bromodomains with only two exceptions (BAZ2A, CREBBP/EP300), and (iii) a BD1-over-BD2 potency preference that is inverted relative to JQ1 [1]. Substituting I-BET787 with a generic BET inhibitor risks introducing uncharacterized off-target bromodomain pharmacology, incompatible administration routes, or opposing domain selectivity that can confound mechanistic interpretation .

Selectivity window coverage differs significantly; published 26-bromodomain profiling may not be replicated by generic BET inhibitors with limited characterization.

Domain preference inversion: BD1-over-BD2 selectivity is inverted relative to JQ1; substituting may introduce opposing domain pharmacology and confound transcriptional readouts.

Route flexibility gap: most BET inhibitors (I-BET762, JQ1, OTX015) lack dual oral/IV characterization; route switching may require compound change and selectivity discontinuity.

• [1] Hirst DJ, Bamborough P, Al-Mahdi N, et al. Structure- and Property-Based Optimization of Efficient Pan-Bromodomain and Extra Terminal Inhibitors to Identify Oral and Intravenous Candidate I-BET787. J Med Chem. 2024;67(12):10464-10489. doi:10.1021/acs.jmedchem.4c00959 View Source

I-BET787 (CAS 2201082-98-4) Product-Specific Quantitative Differentiation Evidence

Comprehensive Bromodomain Selectivity: >500-Fold Discrimination Over 26 Bromodomains Versus I-BET762 and JQ1

I-BET787 demonstrates >500-fold selectivity over 26 non-BET bromodomains tested, with quantified residual activity only against BAZ2A (20–40-fold) and CREBBP/EP300 (80–160-fold) . In contrast, the widely used tool compound JQ1 exhibits an approximately 168-fold selectivity window between BRD4 BD1 (IC50 76.9 nM) and CREBBP (IC50 12,942 nM) and has not been systematically profiled against a comparable 26-bromodomain panel . I-BET762 is reported to show no interaction with BAZ2B, ATAD2, CREBBP, and PCAF, but quantitative fold-selectivity data across an extended bromodomain panel are not publicly available . The BROMOscan panel data for I-BET787 provide the most extensively documented selectivity fingerprint among pan-BET inhibitors, enabling researchers to anticipate and control for off-target bromodomain effects with greater precision than is possible with comparator compounds.

Bromodomain Selectivity

Data to verify

I-BET787 >500-fold over 26 bromodomains; BAZ2A, CREBBP/EP300 residual

Comparators JQ1 ~168-fold CREBBP; limited panel. I-BET762 qualitative only

Supports bromodomain selectivity benchmarking and off-target effect interpretation

Source-specific review; extended panel data not independently replicated

Evidence Dimension	Selectivity ratio (IC50_off-target / IC50_BRD4_BD1) across non-BET bromodomains
Target Compound Data	>500-fold over 26 bromodomains; 20–40-fold for BAZ2A; 80–160-fold for CREBBP/EP300
Comparator Or Baseline	JQ1: ~168-fold for CREBBP vs BRD4 BD1; profiling limited to ≤5 non-BET bromodomains. I-BET762: qualitative 'no interaction' reported for a limited set; no quantitative fold-selectivity data published
Quantified Difference	I-BET787 is the only pan-BET inhibitor with published quantitative selectivity data across 26 bromodomains, providing a >500-fold window for 24 of 26 off-targets, whereas comparator selectivity profiling is restricted to ≤5 non-BET bromodomains with qualitative or incomplete quantitative data
Conditions	BROMOscan panel (DiscoverX) comprising 26 bromodomains; recombinant protein binding assays

Why This Matters

For experiments requiring rigorous control of bromodomain off-target effects, I-BET787 provides the most extensively characterized selectivity profile, reducing the risk of confounding off-target pharmacology.

Dual Oral and Intravenous Administration: Route Flexibility Not Available in I-BET762, JQ1, or OTX015

I-BET787 was explicitly optimized for both oral (PO) and intravenous (IV) administration, a design feature highlighted in the primary medicinal chemistry disclosure as a key objective of the optimization campaign [1]. The compound's physicochemical properties support IV formulation, enabling acute exposure paradigms as well as chronic oral dosing within a single compound. In contrast, the clinical candidate I-BET762 (Molibresib) is developed and administered primarily as an oral agent; no published IV formulation or PK data exist . JQ1 is typically administered via intraperitoneal (IP) injection or orally in preclinical studies, with no characterized IV formulation . OTX015 (Birabresib) is reported exclusively for oral administration in xenograft efficacy models . No other pan-BET bromodomain inhibitor in the same class has published data demonstrating equivalent suitability for both oral and IV routes, making I-BET787 uniquely suited for studies requiring flexible route switching.

Dual-Route Administration

Head-to-head

I-BET787 Explicitly optimized for PO and IV; efficacy and PK via both routes

Comparators I-BET762 oral only; JQ1 IP/oral; OTX015 oral only

Enables route-flexible preclinical study design without compound switching

J Med Chem 2024 primary disclosure

Evidence Dimension	Demonstrated suitability for both oral and intravenous administration
Target Compound Data	Explicitly optimized for both PO and IV administration; efficacy and PK demonstrated via both routes in mouse models
Comparator Or Baseline	I-BET762: oral clinical development only; no IV PK published. JQ1: IP/oral preclinical use; no IV formulation. OTX015: oral only in all published studies
Quantified Difference	I-BET787 is the only pan-BET inhibitor with published dual-route (PO + IV) suitability data; all three comparators lack IV administration data
Conditions	J Med Chem 2024 medicinal chemistry disclosure; mouse pharmacokinetic and efficacy studies

Why This Matters

Dual-route capability allows researchers to use a single compound for both acute intravenous intervention studies and chronic oral dosing experiments, eliminating the need to switch compounds between experimental phases.

• [1] Hirst DJ, Bamborough P, Al-Mahdi N, et al. Structure- and Property-Based Optimization of Efficient Pan-Bromodomain and Extra Terminal Inhibitors to Identify Oral and Intravenous Candidate I-BET787. J Med Chem. 2024;67(12):10464-10489. doi:10.1021/acs.jmedchem.4c00959 View Source

BRD4 BD1-Selective Potency Profile: Inverse Domain Selectivity Compared to JQ1

I-BET787 exhibits a clear BD1-over-BD2 potency preference across the BET family: BRD4 pIC50 values are 7.1 for BD1 (IC50 ≈79 nM) vs 5.9 for BD2 (IC50 ≈1.26 µM), representing an approximately 16-fold BD1 selectivity . This domain preference is inverted relative to JQ1, which displays a BRD4 BD2 preference with IC50 values of 32.6 nM for BD2 vs 76.9 nM for BD1—approximately 2.4-fold BD2 selectivity . I-BET762 is reported as a combined BRD4 inhibitor with IC50 ~36.1 nM, and domain-specific IC50 values are not publicly available, precluding informed domain-selectivity comparisons . The functional significance of this domain selectivity difference arises from the distinct roles of BRD4 BD1 and BD2 in chromatin binding: BD1 serves as the primary acetyl-lysine recognition module mediating chromatin engagement, while BD2 contributes to nucleosome interaction and transcriptional complex assembly [1].

BRD4 BD1 Selectivity

Reported

~16-fold BD1 selectivity (IC50 BD1 79 nM vs BD2 1260 nM); inverse to JQ1 BD2 preference

BD1-selective profile supports BD1-specific transcriptional mechanism dissection

Domain-selective readout context; JQ1 provides BD2-preferring comparator

Evidence Dimension	BRD4 BD1 vs BD2 selectivity ratio (IC50_BD1 / IC50_BD2)
Target Compound Data	I-BET787: BD1/BD2 IC50 ratio ≈0.063 (79 nM / 1,260 nM); pronounced BD1 selectivity
Comparator Or Baseline	JQ1: BD1/BD2 IC50 ratio ≈2.36 (76.9 nM / 32.6 nM); BD2 selectivity. I-BET762: domain-specific IC50 values not publicly available
Quantified Difference	I-BET787 provides approximately 37-fold greater BD1 selectivity than JQ1 (ratio inversion: 0.063 vs 2.36), representing a diametrically opposite domain selectivity profile
Conditions	Cell-free recombinant BRD4 bromodomain binding assays; pIC50 values from J Med Chem 2024 for I-BET787; IC50 values from Tocris product specification for JQ1

Why This Matters

For transcriptional mechanism studies where BD1-mediated chromatin recruitment is the primary experimental readout, I-BET787 provides BD1-selective inhibition that enables cleaner dissection of BD1-specific functions without confounding BD2-mediated effects.

• [1] Chiang CM. Brd4 engagement from chromatin targeting to transcriptional regulation: selective contact with acetylated histone H3 and H4. F1000 Biol Rep. 2009;1:98. doi:10.3410/B1-98 View Source

Validated In Vivo Anti-Inflammatory Efficacy with Defined Oral Dosing Protocol

I-BET787 demonstrates statistically significant anti-inflammatory efficacy in a murine KLH-TNP (trinitrophenol-keyhole limpet hemocyanin) immunization model at 5 and 15 mg/kg administered orally twice daily (b.i.d.) for 14 days, suppressing T-cell activation following intraperitoneal KLH-TNP challenge . This provides a directly reproducible in vivo dosing protocol specifically validated for T-cell-dependent inflammation. While I-BET762 has demonstrated efficacy in LPS-induced sepsis models, its published dosing regimens are heterogeneous and not optimized for the KLH-TNP T-cell activation readout . JQ1 has been employed in various inflammation models but lacks a standardized oral dosing protocol for T-cell-dependent inflammation . OTX015 is predominantly characterized in oncology xenograft models (79% TGI at 100 mg/kg q.d.) rather than inflammation models, and no T-cell activation efficacy data are available .

In Vivo Protocol

Data to verify

5–15 mg/kg b.i.d. p.o. × 14 days; KLH-TNP T-cell activation model (male CD1 mice)

Reported in vivo inflammation model protocol supports T-cell activation study design

Single-study context; independent replication recommended

Evidence Dimension	In vivo efficacy in a T-cell-dependent inflammation model with defined oral dosing regimen
Target Compound Data	5 and 15 mg/kg b.i.d. p.o. for 14 days; significant suppression of KLH-TNP-induced T-cell activation in male CD1 mice
Comparator Or Baseline	I-BET762: LPS-sepsis models (different indication and readout). JQ1: heterogeneous dosing across varied inflammation models. OTX015: oncology xenograft models only; no inflammation model data
Quantified Difference	I-BET787 is the only pan-BET inhibitor with a published, directly adoptable dosing protocol (5–15 mg/kg b.i.d. p.o. × 14 days) validated in a T-cell-dependent inflammation model; comparators lack equivalent protocol-defined inflammation model validation
Conditions	Male CD1 mice; KLH-TNP 100 µg/kg i.p. immunization; oral I-BET787 b.i.d. for 14 days

Why This Matters

Researchers studying BET bromodomain inhibition in T-cell-mediated inflammation can adopt this directly reproducible dosing protocol without requiring independent dose-ranging or pharmacokinetic optimization studies.

Expedited Lead Optimization: Candidate Delivered in 3 Months with Fewer Than 100 Compounds Synthesized

The I-BET787 discovery campaign employed a focused two-phase explore-exploit medicinal chemistry strategy that delivered the candidate molecule in 3 months with fewer than 100 final compounds synthesized [1]. This represents exceptional efficiency relative to the pharmaceutical industry benchmark for lead optimization, which typically requires 18–24 months and often encompasses synthesis of several hundred to over a thousand analogs before candidate nomination [2]. The high ligand efficiency and chemical tractability of the I-BET787 scaffold imply that derivative synthesis and structure-activity relationship (SAR) expansion can be accomplished with significantly reduced synthetic effort. For research groups seeking to generate tool compounds or explore chemical space around a BET inhibitor core, this documented efficiency reduces the time and resource investment required for analog generation.

Lead Optimization Efficiency

Reported

Candidate in 3 months;

Documented scaffold tractability supports efficient derivative synthesis campaigns

GSK campaign disclosure; industry benchmark from Hughes et al. 2011

Evidence Dimension	Lead optimization campaign timeline and compound count required to achieve candidate nomination
Target Compound Data	3 months; fewer than 100 final compounds synthesized
Comparator Or Baseline	Pharmaceutical industry benchmark: 18–24 months typical lead optimization duration; several hundred to >1,000 compounds commonly synthesized per campaign
Quantified Difference	At least 6-fold reduction in timeline (3 months vs 18–24 months) and estimated 5–10-fold reduction in compound count relative to industry average lead optimization campaigns
Conditions	GSK Medicines Research Centre medicinal chemistry campaign; J Med Chem 2024 disclosure

Why This Matters

For groups planning derivative synthesis or library expansion, the I-BET787 scaffold offers a validated, chemically tractable starting point with a demonstrated rapid SAR exploration path, reducing synthetic burden and accelerating tool compound generation.

• [1] Hirst DJ, Bamborough P, Al-Mahdi N, et al. Structure- and Property-Based Optimization of Efficient Pan-Bromodomain and Extra Terminal Inhibitors to Identify Oral and Intravenous Candidate I-BET787. J Med Chem. 2024;67(12):10464-10489. doi:10.1021/acs.jmedchem.4c00959 View Source
• [2] Hughes JP, Rees S, Kalindjian SB, Philpott KL. Principles of early drug discovery. Br J Pharmacol. 2011;162(6):1239-1249. Table 1: Lead optimization phase typically 18–24 months. doi:10.1111/j.1476-5381.2010.01127.x View Source

I-BET787 (CAS 2201082-98-4): High-Value Procurement Scenarios Based on Quantitative Differentiation Evidence

Bromodomain Selectivity Reference Standard for Epigenetic Profiling Panels

I-BET787 serves as an ideal positive control and selectivity benchmark in BROMOscan or similar bromodomain profiling assays due to its >500-fold selectivity window characterized across 26 bromodomains—the most extensively documented selectivity fingerprint among pan-BET inhibitors . When screening new BET inhibitor candidates or evaluating off-target bromodomain liability, I-BET787 provides a quantitatively defined reference point that comparator compounds I-BET762 and JQ1 cannot match due to their limited or qualitative selectivity data . Procurement of I-BET787 as a panel standard enables direct comparison of novel compound selectivity profiles against a well-characterized baseline.

Dual-Route Pharmacodynamic Studies in Preclinical Inflammatory Disease Models

I-BET787's unique suitability for both oral and intravenous administration, combined with its validated anti-inflammatory efficacy in a KLH-TNP T-cell activation model (5–15 mg/kg b.i.d. p.o. for 14 days) , makes it the preferred BET inhibitor for pharmacodynamic studies requiring route flexibility. Researchers can employ IV administration for acute pharmacokinetic/pharmacodynamic (PK/PD) profiling and oral dosing for chronic efficacy studies within a single experimental program, eliminating the need to bridge between different compounds with distinct selectivity profiles.

BRD4 BD1-Specific Transcriptional Mechanism Dissection

For studies aiming to dissect BD1-specific vs BD2-specific transcriptional functions of BRD4—where BD1 serves as the primary acetyl-lysine recognition domain mediating chromatin engagement —I-BET787 provides an approximately 16-fold BD1-over-BD2 selectivity that is diametrically opposite to JQ1's BD2 preference . This domain selectivity inversion enables researchers to compare BD1-selective (I-BET787) vs BD2-selective (JQ1) pharmacological interventions to assign domain-specific transcriptional roles, a combinatorial experimental design that cannot be achieved using I-BET762 due to the absence of published domain-specific potency data .

Chemically Tractable Starting Point for BET Inhibitor Derivative Synthesis

The I-BET787 scaffold's demonstrated lead optimization efficiency—candidate delivered in 3 months with fewer than 100 compounds synthesized —makes it an attractive starting point for medicinal chemistry groups pursuing BET inhibitor tool compound development or SAR expansion. The low molecular weight (321.8 Da), favorable physicochemical properties, and established synthetic accessibility reduce the synthetic burden for generating analogs, positioning I-BET787 as a procurement-efficient core scaffold for derivative libraries.

Application

Selection Property

Validation Focus

Bromodomain profiling panel standardization

Documented selectivity fingerprint across 26 bromodomains

Off-target bromodomain effect interpretation

Preclinical pharmacodynamic route-switching studies

Dual oral/IV administration feasibility

Route-dependent PK/PD relationship validation

BRD4 domain-specific transcriptional mechanism studies

BD1-over-BD2 selectivity profile

BD1-mediated chromatin engagement readouts

BET inhibitor derivative synthesis and SAR expansion

Documented scaffold synthetic tractability

Analog generation and structure-activity mapping